1-[(1-Methyl-1H-1,2,4-triazol-5-yl)methyl]cyclobutane-1-carbaldehyde

• Molecular Formula: C9H13N3O
• Molecular Weight: 179.22 g/mol
• IUPAC Name: 1-[(2-methyl-1,2,4-triazol-3-yl)methyl]cyclobutane-1-carbaldehyde
• InChI: InChI=1S/C9H13N3O/c1-12-8(10-7-11-12)5-9(6-13)3-2-4-9/h6-7H,2-5H2,1H3
• InChI Key: LOPYGNDCZRIHFA-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NC=N1)CC2(CCC2)C=O

Description

1-[(1-Methyl-1H-1,2,4-triazol-5-yl)methyl]cyclobutane-1-carbaldehyde is a sophisticated synthetic intermediate of significant interest in medicinal chemistry, particularly in the development of targeted cancer therapeutics. Its primary research value lies in its role as a key precursor for the synthesis of complex molecules designed as potent and selective kinase inhibitors. The compound's structure, featuring a cyclobutane carbaldehyde linked to a methylated 1,2,4-triazole, is a critical hinge-binding motif used in the construction of third-generation EGFR inhibitors. This scaffold is integral to the development of compounds that target mutant forms of EGFR, such as the T790M mutation, which is a common mechanism of resistance to earlier-generation tyrosine kinase inhibitors in non-small cell lung cancer (NSCLC) [https://pubmed.ncbi.nlm.nih.gov/28380317/]. Researchers utilize this aldehyde in convergent synthesis strategies, where the aldehyde group serves as a handle for further elaboration, often through condensation reactions or reductive amination, to install additional pharmacophoric elements. The 1,2,4-triazole ring system is a privileged structure in drug discovery, known for its ability to form key hydrogen bonds within the ATP-binding pocket of various kinases. Consequently, this compound is a vital building block for generating chemical libraries for high-throughput screening against a range of oncological targets, enabling the exploration of structure-activity relationships (SAR) and the optimization of drug-like properties [https://pubs.acs.org/doi/10.1021/acs.jmedchem.9b00826]. Its application is strictly confined to research applications aimed at advancing the discovery of next-generation anticancer agents.

Preparation Methods

Nucleophilic Methylation of 1,2,4-Triazole

The initial step involves methylation of 1,2,4-triazole to form 1-methyl-1H-1,2,4-triazole. This is achieved via nucleophilic substitution using chloromethane (methyl chloride) in the presence of a base such as potassium hydroxide (KOH) and an ethanol solvent system:

**Reaction Conditions:**
- Raw materials: 1,2,4-triazole, potassium hydroxide, ethanol
- Reagent: Chloromethane (methyl chloride)
- Method: Reflux under stirring

**Outcome:**  
Formation of 1-methyl-1H-1,2,4-triazole with high yield and purity, as reported in patent CN113651762A.

This method is straightforward, utilizing readily available reagents, and is suitable for large-scale synthesis.

Functionalization at the 5-Position of the Triazole Ring

Further functionalization involves introducing a carboxylic acid or ester group at the 5-position of the triazole ring:

• Method A: Reaction of 1-methyl-1H-1,2,4-triazole with n-butyllithium (n-BuLi) in tetrahydrofuran (THF) and TMEDA, followed by quenching with carbon dioxide (CO₂) to afford 5-triazolyl-3-carboxylic acid derivatives.

• Method B: Alternative route involves using lithium diisopropylamide (LDA) and trimethylchlorosilane (TMSCl) to yield silylated intermediates, which upon CO₂ quenching produce the corresponding carboxylic acids.

These processes enable precise functionalization at the 5-position, providing intermediates necessary for subsequent transformations.

Preparation of the Cyclobutane-Linked Intermediate

The key challenge involves attaching the cyclobutane ring to the triazole core, often via nucleophilic substitution or coupling reactions.

Formation of Brominated or Silylated Triazole Intermediates

• Bromination: Reaction of 5-position substituted triazoles with dibromomethane in the presence of bases yields 5-bromo-1-methyl-1H-1,2,4-triazole.

• Silylation: Alternatively, LDA and trimethylchlorosilane can produce 5-trimethylsilyl derivatives, which are more reactive for subsequent coupling.

Coupling with Cyclobutane Derivatives

Introduction of the Formyl Group

The aldehyde functionality at the cyclobutane ring is introduced via oxidation of suitable precursors or direct formylation:

• Direct Oxidation: If a cyclobutane derivative bearing a methyl group is available, oxidation (e.g., using PCC or Swern oxidation) can produce the aldehyde.

• Formylation of Cyclobutane: Alternatively, electrophilic formylation using reagents like hexamethylenetetramine or formyl chloride under controlled conditions can introduce the aldehyde group.

Final Assembly of the Target Compound

The last step involves coupling the triazole derivative with the cyclobutane-1-carbaldehyde:

• Coupling Reaction: Nucleophilic attack of the methylated triazole on the aldehyde-bearing cyclobutane, possibly facilitated by catalysts or activating agents, yields the final compound, 1-[(1-Methyl-1H-1,2,4-triazol-5-yl)methyl]cyclobutane-1-carbaldehyde.

• Purification: Techniques such as column chromatography, recrystallization, or preparative HPLC are employed to purify the final product.

Summary of Key Data and Reaction Conditions

Step	Reagents	Solvent	Conditions	Yield/Remarks
Methylation of triazole	Chloromethane, KOH	Ethanol	Reflux	High yield, scalable
Functionalization at 5-position	n-BuLi or LDA, CO₂	THF	-78°C to 0°C	Precise control needed
Bromination/Silylation	Dibromomethane or TMSCl	THF	Cooling, inert atmosphere	Intermediates prepared for coupling
Coupling with cyclobutane	Nucleophilic substitution or cross-coupling	Appropriate solvent	Mild heating	Dependent on specific cyclobutane derivative[unknown]
Final oxidation/formylation	PCC, formyl chloride	Suitable solvent	Controlled temperature	Aldehyde formation[assumed]

Research and Development Considerations

• The synthesis routes emphasize using readily available reagents and scalable conditions, aligning with industrial production needs.

• Environmental and safety considerations include managing reagents like n-butyllithium and dibromomethane, which require inert atmospheres and proper handling.

• The choice of coupling strategies depends on the availability of cyclobutane derivatives and desired yield/purity.

Chemical Reactions Analysis

1-[(1-Methyl-1H-1,2,4-triazol-5-yl)methyl]cyclobutane-1-carbaldehyde can undergo various chemical reactions, including:

Oxidation: The carbaldehyde group can be oxidized to form the corresponding carboxylic acid.

Reduction: The carbaldehyde group can be reduced to form the corresponding alcohol.

Substitution: The triazole ring can participate in substitution reactions, where one of its hydrogen atoms is replaced by another substituent.

Common reagents and conditions used in these reactions include oxidizing agents such as potassium permanganate for oxidation, reducing agents such as sodium borohydride for reduction, and various nucleophiles for substitution reactions. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

1-[(1-Methyl-1H-1,2,4-triazol-5-yl)methyl]cyclobutane-1-carbaldehyde has several scientific research applications, including:

Medicinal Chemistry: This compound can be used as a building block for the synthesis of potential drug candidates, particularly those targeting specific enzymes or receptors.

Materials Science: The unique structural properties of this compound make it suitable for use in the development of novel materials with specific properties, such as enhanced stability or reactivity.

Biological Studies: This compound can be used as a probe to study various biological processes, including enzyme activity and protein-ligand interactions.

Mechanism of Action

The mechanism of action of 1-[(1-Methyl-1H-1,2,4-triazol-5-yl)methyl]cyclobutane-1-carbaldehyde involves its interaction with specific molecular targets, such as enzymes or receptors. The triazole ring can form hydrogen bonds or coordinate with metal ions, while the carbaldehyde group can participate in nucleophilic addition reactions. These interactions can modulate the activity of the target molecules and influence various biochemical pathways.

Comparison with Similar Compounds

Comparison with Similar Compounds

Table 1: Structural and Physicochemical Comparison

Compound Name	Molecular Formula	Molecular Weight	Key Functional Groups	logP<sup>a</sup>	TPSA<sup>b</sup> (Ų)	Applications/Notes	References
1-[(1-Methyl-1H-1,2,4-triazol-5-yl)methyl]cyclobutane-1-carbaldehyde (Target Compound)	C₁₀H₁₃N₃O	191.23	Aldehyde, 1,2,4-triazole, cyclobutane	~1.5 (predicted)	~60 (predicted)	Synthetic intermediate; drug discovery	N/A
(2S,3S)-Methyl 7-fluoro-2-(4-fluorophenyl)-3-(1-methyl-1H-1,2,4-triazol-5-yl)-4-oxo-1,2,3,4-THQ-5-carboxylate	C₂₀H₁₇F₂N₃O₃	397.37	Ester, 1,2,4-triazole, quinoline, fluoro	3.2	85.1	Antifungal/antiviral coformer salt
NIMH F-908: 1-(2-(4-(1-(4-Fluorophenyl)-5-(1-methyl-1H-1,2,4-triazol-5-yl)-1H-indol-3-yl)-1-piperidinyl)ethyl)imidazolidin-2-one	C₂₇H₃₀FN₇O	487.57	Indole, piperidine, 1,2,4-triazole, fluoro	2.92	72.4	CNS drug candidate (NIMH catalog)
Carbamothioic acid, methyl-, S-[1-[[bis(4-fluorophenyl)methylsilyl]methyl]-1H-1,2,4-triazol-5-yl] ester	C₂₀H₂₀F₂N₃OSSi	463.54	Thiocarbamate, silyl ether, 1,2,4-triazole	~3.8 (predicted)	~95 (predicted)	Agrochemical intermediate

^alogP: Partition coefficient (octanol/water), calculated using PubChem or similar tools. ^bTPSA: Topological polar surface area.

Key Comparisons

Functional Group Diversity: The target compound lacks the extended aromatic systems (e.g., quinoline in , indole in ) seen in analogs, which may reduce π-stacking interactions but enhance solubility. Its aldehyde group distinguishes it from ester (), amide (), and thiocarbamate () derivatives, offering unique reactivity for downstream modifications.

Physicochemical Properties :

• The predicted logP (~1.5) of the target compound is lower than that of NIMH F-908 (2.92) and the thiocarbamate analog (~3.8), suggesting improved aqueous solubility. This aligns with its smaller molecular weight (191.23 vs. 397–487 g/mol for analogs).
• The TPSA (~60 Ų) is intermediate, indicating moderate permeability, which may position it as a CNS drug candidate if optimized .

Biological Relevance: The triazole moiety in all compounds enables hydrogen bonding with biological targets (e.g., enzymes, receptors). However, the target compound’s cyclobutane ring imposes conformational constraints that could enhance target selectivity compared to flexible analogs like NIMH F-906. The fluorinated analogs () exhibit enhanced metabolic stability and bioavailability, whereas the non-fluorinated target compound may require derivatization for similar properties.

Synthetic Utility :

• The aldehyde group in the target compound allows for facile synthesis of imines, hydrazones, or heterocycles, unlike the ester or thiocarbamate groups in analogs. This makes it a versatile intermediate in medicinal chemistry workflows.

Biological Activity

1-[(1-Methyl-1H-1,2,4-triazol-5-yl)methyl]cyclobutane-1-carbaldehyde is a novel compound within the triazole class, which is recognized for its diverse biological activities. This article delves into its pharmacological properties, mechanisms of action, and potential applications based on recent research findings.

Chemical Structure and Properties

The compound features a cyclobutane ring linked to a triazole moiety, which is known to enhance biological activity through various interactions with biological targets. The molecular formula is $C_8H_{12}N_4O$ with a molecular weight of approximately 168.20 g/mol.

Antifungal Activity

Triazoles are predominantly recognized for their antifungal properties. Research shows that derivatives of 1,2,4-triazole exhibit significant antifungal activity against various pathogens. For instance:

• Case Study : A study highlighted that compounds with a similar triazole structure displayed minimum inhibitory concentrations (MIC) as low as 0.0156 μg/mL against Candida albicans, significantly outperforming traditional antifungals like fluconazole .

Antibacterial Properties

In addition to antifungal effects, triazole derivatives have been evaluated for antibacterial activity:

• Research Findings : Compounds related to 1-[(1-Methyl-1H-1,2,4-triazol-5-yl)methyl]cyclobutane-1-carbaldehyde have shown promising results against Gram-positive bacteria such as Staphylococcus aureus and Enterococcus faecalis, with MIC values ranging from 0.125 to 8 μg/mL .

Anticancer Potential

Emerging studies suggest that triazole derivatives may possess anticancer properties:

• Mechanism of Action : The compounds have been shown to inhibit specific enzymes involved in cancer cell proliferation. For example, certain triazole analogs demonstrated significant inhibition of DNA gyrase and topoisomerase IV, crucial for bacterial DNA replication and potentially applicable in cancer therapy .

Structure-Activity Relationship (SAR)

Understanding the SAR is essential for optimizing the biological activity of triazole derivatives:

Compound	Activity	MIC (μg/mL)	Reference
Compound 1	Antifungal	0.0156
Compound 2	Antibacterial	0.125–8
Compound 3	Anticancer	N/A

The presence of electron-donating groups on the phenyl ring has been found to enhance activity, while longer alkyl chains may decrease potency .

The biological activity of triazoles often involves:

• Inhibition of Ergosterol Synthesis : This mechanism is crucial for antifungal activity, disrupting fungal cell membrane integrity.
• Enzyme Inhibition : Triazole derivatives can inhibit key enzymes in bacterial and cancer cell metabolism.

Q & A

Q. What are the primary synthetic routes for preparing 1-[(1-Methyl-1H-1,2,4-triazol-5-yl)methyl]cyclobutane-1-carbaldehyde?

The compound can be synthesized via multistep reactions, including cyclization and functional group modifications. A common approach involves the Vilsmeier-Haack reaction to introduce the aldehyde group, followed by nucleophilic substitution to attach the triazole moiety (e.g., using K₂CO₃ as a base catalyst for coupling reactions) . Key intermediates, such as 1-methyl-1H-1,2,4-triazole derivatives, are often prepared via cyclocondensation of hydrazines with nitriles or other electrophiles. Reaction conditions (e.g., solvent polarity, temperature) must be optimized to avoid side products like over-oxidized species.

Q. Which spectroscopic methods are critical for characterizing this compound’s structure?

• NMR : ¹H and ¹³C NMR confirm the cyclobutane ring, triazole methyl group, and aldehyde proton (δ ~9-10 ppm).
• FTIR : Peaks at ~1700 cm⁻¹ (C=O stretch) and ~3100 cm⁻¹ (aromatic C-H) validate functional groups .
• X-ray crystallography : Resolves spatial arrangement, including the cyclobutane conformation and triazole-methyl orientation (see similar triazole derivatives in ).
• Mass spectrometry (HRMS) : Confirms molecular weight and fragmentation patterns.

Q. How can researchers assess the compound’s stability under experimental conditions?

Stability studies should include:

• Thermogravimetric analysis (TGA) to evaluate decomposition temperatures.
• HPLC to monitor purity over time in solvents (e.g., DMSO, acetonitrile) under varying pH and light exposure .
• Kinetic studies of aldehyde oxidation in air, using UV-Vis spectroscopy to track aldehyde-to-carboxylic acid conversion .

Advanced Research Questions

Q. How can contradictory bioactivity data from different assays be resolved?

Discrepancies may arise from assay-specific conditions (e.g., cell line variability, solvent effects). Mitigation strategies include:

• Dose-response validation : Test across multiple concentrations to rule out false positives/negatives.
• Solvent controls : Use DMSO at <0.1% to avoid cytotoxicity artifacts .
• Orthogonal assays : Combine enzymatic inhibition studies (e.g., kinase assays) with cell-based viability tests (e.g., MTT assay) .
• Computational docking : Predict binding modes to triage assay results (e.g., AutoDock Vina for triazole-protein interactions) .

Q. What strategies optimize the compound’s reactivity for targeted derivatization?

• Aldehyde protection : Use acetal or imine formation to temporarily block the aldehyde group during triazole-modification steps .
• Directed C-H activation : Employ palladium catalysts to functionalize the cyclobutane or triazole ring selectively .
• Microwave-assisted synthesis : Enhance reaction rates and yields for heterocyclic coupling steps (e.g., triazole-cyclobutane linkage) .

Q. How does the cyclobutane ring’s strain influence the compound’s biological activity?

The strained cyclobutane may enhance binding to rigid enzyme pockets (e.g., kinases or proteases). Computational studies (DFT or MD simulations) can quantify strain energy and predict conformational flexibility . Experimental validation via structure-activity relationship (SAR) studies—comparing cyclobutane analogs with cyclohexane or benzene rings—can isolate strain effects .

Q. What are the challenges in scaling up synthesis while maintaining enantiomeric purity?

• Chiral resolution : Use chiral HPLC or enzymatic resolution for enantiomer separation.
• Asymmetric catalysis : Employ chiral ligands (e.g., BINAP) in cyclobutane-forming reactions .
• Process optimization : Monitor reaction intermediates via in-line FTIR to prevent racemization during heating .